3-Azidocyclopentanone

• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• IUPAC Name: 3-azidocyclopentan-1-one
• InChI: InChI=1S/C5H7N3O/c6-8-7-4-1-2-5(9)3-4/h4H,1-3H2
• InChI Key: REUFKTIIFWODQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC1N=[N+]=[N-]

Description

3-Azidocyclopentanone is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of acetic acid (20 g, 0.33 mol) in dichloromethane (375 mL) was added trimethylsilyl azide (38 g, 0.33 mol), and the mixture was stirred at room temperature for 20 minutes. Then cyclopent-2-enone (9 g, 0.11 mol) was added to the reaction mixture followed by triethylamine (2.22 g, 0.022 mol), and the mixture was stirred at room temperature for 48 hours. The resulting mixture was quenched with aqueous sodium bicarbonate solution, and extracted with ethyl acetate. The organic layer was washed with brine three times and purified by column chromatography (Hexanes/ethyl acetate=1:3) to give 7.2 g of 3-Azido-cyclopentanone as a colorless liquid (TLC showed two spots), which was used for next step directly. 1H NMR (400 MHz, CDCl3): δ: 4.31-4.26 (m, 1H), 2.46-2.08 (m, 6H).